Cas no 1312440-88-2 (2-Bromo-5-chloro-3-fluoro-1-methylpyridin-4(1H)-one)

• Product Name: 2-Bromo-5-chloro-3-fluoro-1-methylpyridin-4(1H)-one
• CAS No: 1312440-88-2
• MF: C₆H₄BrClFNO
• MW: 240.457463264465
• CID: 3160489
• PubChem ID: 74890169
• Update Time: 2025-05-20

2-Bromo-5-chloro-3-fluoro-1-methylpyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-3-fluoro-1-methylpyridin-4(1H)-one
• 2-BROMO-5-CHLORO-3-FLUORO-1-METHYLPYRIDIN-4-ONE
• 1312440-88-2
• 2-bromo-5-chloro-3-fluoro-1-methyl-1,4-dihydropyridin-4-one

• Inchi： 1S/C6H4BrClFNO/c1-10-2-3(8)5(11)4(9)6(10)7/h2H,1H3
• InChI Key： QGRQBLKTRVDTHW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=CN1C)Cl)=O)F

Computed Properties

• Exact Mass: 238.91488Da
• Monoisotopic Mass: 238.91488Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-5-chloro-3-fluoro-1-methylpyridin-4(1H)-one

Comprehensive Overview of 2-Bromo-5-chloro-3-fluoro-1-methylpyridin-4(1H)-one (CAS No. 1312440-88-2)

2-Bromo-5-chloro-3-fluoro-1-methylpyridin-4(1H)-one (CAS No. 1312440-88-2) is a halogenated pyridinone derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and fluoro substitutions, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for heterocyclic compounds, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural complexity of 2-Bromo-5-chloro-3-fluoro-1-methylpyridin-4(1H)-one makes it a valuable intermediate in organic synthesis. Its halogen-rich framework allows for selective functionalization, enabling the creation of diverse derivatives. Recent studies highlight its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. This aligns with the growing demand for sustainable synthetic methods and green chemistry practices, topics frequently searched in academic and industrial circles.

In the context of drug design, this compound's fluorine moiety is particularly noteworthy. Fluorinated compounds are a hot topic due to their enhanced metabolic stability and bioavailability, traits highly sought after in CNS drug development and oncological therapeutics. The presence of both bromine and chlorine further expands its reactivity profile, making it a candidate for radiopharmaceutical labeling—a trending area in diagnostic imaging research.

From an industrial perspective, CAS 1312440-88-2 is often discussed alongside scalable synthesis and process optimization. Manufacturers are investing in continuous flow chemistry techniques to improve yield and reduce waste, addressing the pharmaceutical industry's focus on cost-effective production. These aspects resonate with search trends around API manufacturing and patent expiration strategies.

Environmental considerations are also paramount. The compound's halogenated nature necessitates careful evaluation of its biodegradability and ecotoxicological profile. This aligns with the surge in searches for benign-by-design chemicals and EPA-compliant intermediates, reflecting the industry's shift toward sustainability-driven R&D.

Analytical characterization of 2-Bromo-5-chloro-3-fluoro-1-methylpyridin-4(1H)-one typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are frequently queried by researchers validating structural elucidation protocols or troubleshooting impurity profiling—common challenges in quality control laboratories.

Emerging applications include its use in electronic materials, where halogenated pyridines contribute to organic semiconductors and OLED precursors. This intersects with booming interest in flexible electronics and energy-efficient displays, making the compound relevant to materials science forums and patent databases.

Regulatory aspects of CAS 1312440-88-2 often involve REACH compliance and GMP documentation, topics dominating regulatory affairs discussions. The compound's non-controlled status (as of current knowledge) facilitates its adoption in global markets, though users should always verify regional chemical inventories.

In summary, 2-Bromo-5-chloro-3-fluoro-1-methylpyridin-4(1H)-one represents a multifaceted tool for researchers addressing challenges in medicinal chemistry, process development, and advanced materials. Its evolving applications continue to inspire innovations across scientific disciplines, making it a compound worthy of ongoing investigation.